Cas no 1261606-63-6 (Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate)

• Product Name: Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate
• CAS No: 1261606-63-6
• MF: C₁₂H₁₂BrF₃O₃
• MW: 341.12109375
• CID: 4988057
• Update Time: 2025-10-28

Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate

• Inchi： 1S/C12H12BrF3O3/c1-2-18-11(17)6-4-8-3-5-9(13)10(7-8)19-12(14,15)16/h3,5,7H,2,4,6H2,1H3
• InChI Key： NAGZSBHLPIUUNH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1OC(F)(F)F)CCC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 296
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5

Additional information on Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate

Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261606-63-6): Properties, Applications, and Market Insights

Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate (CAS No. 1261606-63-6) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This ester derivative features a brominated and trifluoromethoxy-substituted phenyl ring, which enhances its reactivity and utility in synthetic chemistry. The presence of both bromo and trifluoromethoxy groups makes it a valuable intermediate for designing bioactive molecules, particularly in drug discovery and crop protection.

The compound's molecular structure, C12H12BrF3O3, combines lipophilic and electron-withdrawing properties, making it suitable for cross-coupling reactions and other advanced synthetic transformations. Researchers often explore its use in palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, due to the reactivity of the bromo substituent. Additionally, the trifluoromethoxy group is increasingly sought after in modern medicinal chemistry for its ability to improve metabolic stability and bioavailability.

In recent years, Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate has gained attention for its potential role in developing antiviral agents and anti-inflammatory drugs, aligning with global health trends. The COVID-19 pandemic has accelerated demand for novel chemical scaffolds, and this compound’s unique structure offers opportunities for targeting viral proteases or modulating immune responses. Its agrochemical applications are also noteworthy, particularly in designing next-generation pesticides with improved environmental profiles.

From a market perspective, the demand for halogenated and fluorinated building blocks like CAS 1261606-63-6 is rising, driven by the pharmaceutical industry’s focus on precision medicine. Suppliers highlight its high purity (>98%) and compatibility with high-throughput screening platforms as key selling points. Environmental regulations favoring greener synthesis methods have also spurred innovation in its production, with catalytic processes reducing waste.

For researchers seeking reliable data, the compound’s spectroscopic properties (e.g., NMR, IR) and chromatographic behavior are well-documented, facilitating its integration into automated workflows. Questions frequently searched in academic and industrial contexts include: "synthetic routes for Ethyl 3-(4'-bromo-3'-(trifluoromethoxy)phenyl)propionate", "CAS 1261606-63-6 safety data", and "applications in drug discovery". These reflect the compound’s dual role as a tool for innovation and a subject of methodological optimization.

Future directions for 1261606-63-6 may involve its use in bioconjugation or proteolysis-targeting chimera (PROTAC) development, areas gaining traction in targeted therapies. As the chemical industry prioritizes sustainable fluorine chemistry, this compound’s versatility positions it as a candidate for scalable, eco-friendly applications. Collaborative studies between academia and manufacturers could further unlock its potential in addressing unmet medical and agricultural needs.